Cas no 477593-12-7 (5-Bromo-2-chloro-4-(prop-2-ynyloxy)pyrimidine)

• Product Name: 5-Bromo-2-chloro-4-(prop-2-ynyloxy)pyrimidine
• CAS No: 477593-12-7
• MF: C₇H₄BrClN₂O
• MW: 247.476459503174
• CID: 2646395
• PubChem ID: 58891029
• Update Time: 2025-04-21

5-Bromo-2-chloro-4-(prop-2-ynyloxy)pyrimidine Chemical and Physical Properties

Names and Identifiers

• DB-107393
• SCHEMBL3863534
• QEOQNGFCCLRQFP-UHFFFAOYSA-N
• 5-bromo-2-chloro-4-(prop-2-ynyloxy)pyrimidine
• AKOS017625963
• 477593-12-7
• 5-Bromo-2-chloro-4-(prop-2-ynyloxy)pyrimidine

• Inchi： 1S/C7H4BrClN2O/c1-2-3-12-6-5(8)4-10-7(9)11-6/h1,4H,3H2
• InChI Key： QEOQNGFCCLRQFP-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(N=C1OCC#C)Cl

Computed Properties

• Exact Mass: 245.91955Da
• Monoisotopic Mass: 245.91955Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 35Ų